Ethyl 1,5,5-trimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate

• IUPAC Name: ethyl 1,5,5-trimethyl-7-oxo-4,6-dihydroindazole-3-carboxylate
• InChI: InChI=1S/C13H18N2O3/c1-5-18-12(17)10-8-6-13(2,3)7-9(16)11(8)15(4)14-10/h5-7H2,1-4H3
• InChI Key: WQHVZQGOOAWMHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C2=C1CC(CC2=O)(C)C)C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

Indazoles are a class of heterocyclic aromatic organic compounds. This particular compound is a derivative of indazole with various functional groups.

Molecular Structure Analysis

The indazole core consists of a benzene ring fused to a pyrazole ring. The specific compound you mentioned has additional functional groups, including an ethyl ester and a trimethyl group.

Chemical Reactions Analysis

Indazole compounds can undergo a variety of chemical reactions, particularly at the nitrogen atoms or at the carbon atoms of the benzene ring. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many indazole derivatives have shown various biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities. The specific mechanism of action for this compound is not known without further study.

Synthesis routes and methods

Procedure details

A solution of ethyl (3-methoxy-5,5-dimethyl-2-oxocyclohex-3-en-1-yl)(oxo)acetate (15.50 g, 0.061 mol) in acetic acid (100 mL) was treated dropwise with a solution of methyl hydrazine (3.49 mL, 0.066 mol) dissolved in acetic acid (50 mL). After 24 hours at room temperature, the reaction mixture was diluted with water (2 L) under vigorous stirring. The resulting precipitate was filtered and washed with water to obtain the title compound (10.30 g, 67.6% yield) as a yellow solid.